Cas no 2228838-82-0 (3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2228838-82-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6059217
• PubChem ID: 165736929
• Update Time: 2025-07-22

3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole
• EN300-1740816
• 2228838-82-0

• Inchi： 1S/C13H20N2/c1-8-13(6,7)12-10(4)14-15(9(2)3)11(12)5/h1,9H,2-7H3
• InChI Key： LKGMEEZRXHCITR-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)=C(C(C)=N1)C(C#C)(C)C

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole

Introduction to 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2228838-82-0)

3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The molecular formula and CAS number, 2228838-82-0, provide a unique identifier for this substance, facilitating its study and commercialization in scientific and industrial settings.

The structure of 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole incorporates several key functional groups, including alkyl and alkenyl substituents, which contribute to its reactivity and potential interactions with biological targets. The presence of a triple bond in the 2-methylbut-3-yn-2-yl moiety suggests possible applications in synthetic chemistry, where such functionalities are often utilized to construct more complex molecules. Additionally, the dimethyl and propan-2-yl groups enhance the compound's hydrophobicity, which may influence its solubility and absorption properties in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies using molecular modeling techniques have shown that 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yl)-1H-pyrazole may exhibit interactions with enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing interest in developing novel anti-inflammatory agents, as pyrazole derivatives have demonstrated promising results in preclinical trials.

The synthesis of 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)-1-(propan-2-yll)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product. The development of such synthetic routes is crucial for scaling up production and making the compound more accessible for further research.

In vitro studies have begun to explore the potential biological activities of 3,5-dimethyl-N,N-bis(2-methylpropyl)-4-(propargyl)pyrazole (a synonym for the CAS number provided). Initial findings suggest that this compound may possess inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The pyrazole core is known to be a versatile scaffold in drug design, and modifications such as those seen in this compound can significantly alter its biological profile. Further research is needed to elucidate the exact mechanisms of action and to identify any off-target effects that may arise from its interaction with biological systems.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles due to their diverse biological activities. 3,5-Dimethyl-N,N-bis(2-methylpropyl)-4-(propargyl)pyrazole exemplifies how structural modifications can lead to compounds with novel therapeutic potential. Researchers are particularly interested in how the methyl groups and the alkyne functionality influence the compound's binding affinity to biological targets. This information is critical for designing drugs that are both effective and selective.

As computational biology continues to evolve, so does our ability to predict how modifications at specific positions within a molecule will affect its overall activity. For instance, studies using quantum mechanical calculations have suggested that altering the substitution pattern on the pyrazole ring can significantly impact its interaction with biological targets. These insights are being used to guide synthetic efforts toward creating more potent derivatives of 3,5-dimethyl-N,N-bis(2-methylpropyl)-4-(propargyl)pyrazole.

The commercial potential of this compound is further underscored by its novelty and the growing demand for innovative therapeutic agents. Companies specializing in fine chemicals are investing in processes that can reliably produce high-purity batches of this substance for research purposes. As more data becomes available on its biological activities, collaborations between academic institutions and pharmaceutical companies may emerge to explore its therapeutic applications more deeply.

The regulatory landscape for new chemical entities like CAS No 2228838 82 0 also plays a significant role in determining their development trajectory. Compliance with safety and quality standards ensures that researchers can conduct experiments without unnecessary delays or complications. Regulatory agencies often require extensive preclinical data before approving a new substance for human trials, making thorough characterization essential from an early stage.

In conclusion,N,N-Dimethylnonanoyl 4-propargylpyrazole (another name for this compound) represents an exciting opportunity for researchers interested in developing new drugs or materials based on pyrazole chemistry. Its unique structure offers multiple avenues for exploration regarding both synthetic methodologies and potential applications across various fields such as medicine,agriculture,and materials science where specialized organic compounds are highly valued.